Cas no 1262010-49-0 ([1,1'-Biphenyl]-4-carboxylic acid, 2-methyl-4'-(methylsulfonyl)-)

• Product Name: [1,1'-Biphenyl]-4-carboxylic acid, 2-methyl-4'-(methylsulfonyl)-
• CAS No: 1262010-49-0
• MF: C₁₅H₁₄O₄S
• MW: 290.334263324738
• MDL: MFCD18322277
• CID: 2769107
• Update Time: 2025-06-09

[1,1'-Biphenyl]-4-carboxylic acid, 2-methyl-4'-(methylsulfonyl)- Chemical and Physical Properties

Names and Identifiers

• [1,1'-Biphenyl]-4-carboxylic acid, 2-methyl-4'-(methylsulfonyl)-

• MDL： MFCD18322277
• Inchi： 1S/C15H14O4S/c1-10-9-12(15(16)17)5-8-14(10)11-3-6-13(7-4-11)20(2,18)19/h3-9H,1-2H3,(H,16,17)
• InChI Key： AJPFWJWXILDSQK-UHFFFAOYSA-N
• SMILES： C1(C2=CC=C(S(C)(=O)=O)C=C2)=CC=C(C(O)=O)C=C1C

Additional information on [1,1'-Biphenyl]-4-carboxylic acid, 2-methyl-4'-(methylsulfonyl)-

Comprehensive Overview of [1,1'-Biphenyl]-4-carboxylic acid, 2-methyl-4'-(methylsulfonyl)- (CAS No. 1262010-49-0)

The compound [1,1'-Biphenyl]-4-carboxylic acid, 2-methyl-4'-(methylsulfonyl)- (CAS No. 1262010-49-0) is a biphenyl derivative with significant applications in pharmaceutical and material science research. Its unique structure, featuring a methylsulfonyl group and a carboxylic acid moiety, makes it a valuable intermediate in the synthesis of advanced organic compounds. Researchers and industries are increasingly interested in this compound due to its potential role in developing high-performance materials and bioactive molecules.

In recent years, the demand for specialty chemicals like [1,1'-Biphenyl]-4-carboxylic acid, 2-methyl-4'-(methylsulfonyl)- has surged, driven by advancements in drug discovery and organic electronics. This compound's structural versatility allows it to act as a building block for pharmaceutical intermediates, particularly in the design of kinase inhibitors and anti-inflammatory agents. Its methylsulfonyl group enhances solubility and reactivity, making it a preferred choice for cross-coupling reactions in synthetic chemistry.

From an SEO perspective, users frequently search for terms like "biphenyl derivatives uses", "methylsulfonyl compounds in drug development", and "CAS 1262010-49-0 applications". These queries reflect the growing interest in specialized organic compounds and their roles in cutting-edge research. Additionally, the compound's relevance to green chemistry and sustainable synthesis aligns with current trends in environmentally friendly chemical processes.

The physical and chemical properties of [1,1'-Biphenyl]-4-carboxylic acid, 2-methyl-4'-(methylsulfonyl)- further underscore its utility. With a molecular weight of 290.33 g/mol and a carboxylic acid functional group, it exhibits moderate polarity, facilitating its use in chromatographic purification and crystallization techniques. Its thermal stability also makes it suitable for high-temperature reactions, a critical factor in industrial-scale synthesis.

In the context of material science, this compound is explored for its potential in organic semiconductors and liquid crystal displays (LCDs). The biphenyl core provides rigidity, while the methylsulfonyl group introduces electronic effects that can tune charge transport properties. Such characteristics are highly sought after in the development of next-generation optoelectronic devices.

For researchers seeking synthetic protocols, [1,1'-Biphenyl]-4-carboxylic acid, 2-methyl-4'-(methylsulfonyl)- can be prepared via Suzuki-Miyaura coupling or oxidation reactions of precursor molecules. Detailed spectroscopic data (e.g., NMR, IR, and mass spectrometry) are available to aid in compound characterization, ensuring reproducibility in laboratory settings.

As the scientific community continues to explore innovative chemical entities, [1,1'-Biphenyl]-4-carboxylic acid, 2-methyl-4'-(methylsulfonyl)- stands out as a compound with multidisciplinary relevance. Its applications span medicinal chemistry, materials engineering, and catalysis, making it a subject of ongoing investigation. Future studies may uncover additional functionalities, further solidifying its position in advanced chemical research.